Cas no 177933-52-7 (Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1S,2S)-)
177933-52-7 structure
Product Name:Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1S,2S)-
CAS No:177933-52-7
MF:C8H13FO2
MW:160.186026334763
CID:112758
PubChem ID:45089868
Update Time:2025-04-18
Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1S,2S)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1S,2S)-
- Cyclopropanecarboxylic acid, 2-fluoro-, butyl ester, (1S,2S)- (9CI)
- Butyl (1S,2S)-2-Fluorocyclopropanecarboxylate
- 177933-52-7
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- Inchi: 1S/C8H13FO2/c1-2-3-4-11-8(10)6-5-7(6)9/h6-7H,2-5H2,1H3/t6-,7+/m1/s1
- InChI Key: JLHYXYMRRUSYHG-RQJHMYQMSA-N
- SMILES: F[C@H]1C[C@H]1C(=O)OCCCC
Computed Properties
- Exact Mass: 160.08999
- Monoisotopic Mass: 160.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1S,2S)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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